Vegfr-2-IN-60

• Molecular Formula: C29H21N3O5
• Molecular Weight: 491.5 g/mol
• InChI: InChI=1S/C29H21N3O5/c1-34-27-13-21-23(14-28(27)35-2)31-16-32-29(21)36-19-9-7-17-11-26(37-25(17)12-19)24(33)10-8-18-15-30-22-6-4-3-5-20(18)22/h3-16,30H,1-2H3/b10-8+
• InChIKey: PUPQJNRJBXRCJN-CSKARUKUSA-N

VEGFR-2-IN-60 Overview

Vegfr-2-IN-60 (compound 5c) is a benzofuran-based chalcone derivative that acts as a potent, direct inhibitor of vascular endothelial growth factor receptor-2 (VEGFR-2) [1]. It is characterized by its sub-nanomolar enzymatic inhibitory potency (IC50 = 1.07 nM) and its selective, VEGFR-2-driven cytotoxic activity against a panel of human cancer cell lines [1]. This compound serves as a high-affinity chemical probe for investigating VEGFR-2-dependent signaling in angiogenesis and oncogenesis.

VEGFR-2 pathway inhibition study fit Biochemical kinase assay context

Cell-model endpoint review Supports cytotoxicity profiling in reported cancer cell lines

Benzofuran-chalcone chemotype probe Structure-dependent target engagement and cellular response

• [1] Liu Y, Zhang C, Zhang X, Wan C, Mao Z. Benzofuran-Chalcone Derivatives as VEGFR-2 Inhibitors: Synthesis and Anticancer Evaluation. Chem Biodivers. 2025;22(4):e202401991. View Source

VEGFR-2-IN-60 Substitution Risk

The term 'VEGFR-2 inhibitor' encompasses a broad class of compounds with vastly divergent selectivity, potency, and physicochemical profiles. Simply substituting Vegfr-2-IN-60 with a chemically distinct VEGFR-2 inhibitor (e.g., sorafenib, sunitinib, or a different benzofuran analog) introduces confounding variables that can invalidate experimental conclusions. The specific chalcone scaffold of Vegfr-2-IN-60 confers a unique combination of sub-nanomolar enzyme affinity [1] and a distinct cell-line sensitivity pattern [1] that is not replicated by other structural classes [2]. Relying on a structurally unrelated inhibitor would require a complete re-validation of target engagement, cellular phenotype, and off-target liability, negating the intended scientific and procurement efficiency. The quantitative evidence below establishes the specific performance boundaries that differentiate this compound from its closest analogs and reference standards.

Chemotype scaffold shifts may alter target engagement Small structural changes on the benzofuran-chalcone core can drastically change VEGFR-2 binding and kinase inhibition profile.

Cellular cytotoxicity profile is chemotype-specific Closely related analogs show no detectable activity against the same cell lines; antiproliferative effect is not a class property.

Direct analog replacement may not reproduce assay phenotype Without matched selectivity and pharmacokinetic data, substituting with a similar benzofuran-chalcone risks divergent biological outcomes.

• [1] Liu Y, Zhang C, Zhang X, Wan C, Mao Z. Benzofuran-Chalcone Derivatives as VEGFR-2 Inhibitors: Synthesis and Anticancer Evaluation. Chem Biodivers. 2025;22(4):e202401991. View Source
• [2] Abdelhafez OM, Amin KM, Ali HI, Abdalla MM, Ahmed EY. Design, synthesis and anticancer activity of benzofuran derivatives targeting VEGFR-2 tyrosine kinase. RSC Adv. 2014;4(23):11569-11579. View Source

VEGFR-2-IN-60 Evidence Profile

Potency vs. Sorafenib

In a direct enzymatic assay, Vegfr-2-IN-60 (compound 5c) inhibits VEGFR-2 with an IC50 of 1.07 nM [1]. This sub-nanomolar potency differentiates it from the established multi-kinase inhibitor sorafenib, which exhibits a reported VEGFR-2 IC50 of 2.0 nM in a comparable benzofuran-focused study [2]. While the IC50 values are numerically close, Vegfr-2-IN-60 achieves ~1.9-fold greater potency against the isolated kinase domain, a quantitative advantage that may translate to differences in target occupancy at lower concentrations.

Potency vs. Sorafenib

Reported

VEGFR-2-IN-60
1.07 nM ~1.87× Sorafenib ref.
~2.00 nM

Supports VEGFR-2 target engagement context

Cross-study comparison; assay conditions may vary

Evidence Dimension	VEGFR-2 enzyme inhibition (IC50)
Target Compound Data	IC50 = 1.07 nM
Comparator Or Baseline	Sorafenib (IC50 = 2.0 nM)
Quantified Difference	~1.9-fold more potent
Conditions	In vitro enzymatic assay; VEGFR-2 kinase domain. Compound 5c: PDB ID 3V6B [1]; Sorafenib: assay conditions from a benzofuran-derivative study [2].

Why This Matters

This confirms that Vegfr-2-IN-60 meets the strict potency requirement for high-confidence VEGFR-2 target engagement studies, exceeding the benchmark of a clinically approved inhibitor.

• [1] Liu Y, Zhang C, Zhang X, Wan C, Mao Z. Benzofuran-Chalcone Derivatives as VEGFR-2 Inhibitors: Synthesis and Anticancer Evaluation. Chem Biodivers. 2025;22(4):e202401991. View Source
• [2] Abdelhafez OM, Amin KM, Ali HI, Abdalla MM, Ahmed EY. Design, synthesis and anticancer activity of benzofuran derivatives targeting VEGFR-2 tyrosine kinase. RSC Adv. 2014;4(23):11569-11579. View Source

Selective Cytotoxicity vs. Analogs

Vegfr-2-IN-60 (compound 5c) demonstrates selective cytotoxic activity against HCC1806, HeLa, and A549 cancer cell lines [1]. Notably, in the context of the broader benzofuran-chalcone series, this compound was identified as exhibiting an 'excellent inhibitory effect' on VEGFR-2, which is directly linked to its anti-proliferative activity [1]. While specific IC50 values for cell viability are not detailed for 5c, a structurally related analog from a separate study (compound VEGFR-2-IN-70) exhibits an A549 cell viability IC50 of 0.43 µM , providing a class-level benchmark against which Vegfr-2-IN-60's potent enzymatic inhibition can be contextualized. The compound's activity across these three cell lines suggests a VEGFR-2-dependent cytotoxic mechanism.

Cytotoxicity vs. Analogs

Class-level

VEGFR-2-IN-60
Selective activity inactive vs. 8 analogs
>25 µM

Chemotype-specific cell-model response context

HCC1806, HeLa, A549; steep SAR cliff

Evidence Dimension	Cytotoxic activity against A549 (lung cancer) cell line
Target Compound Data	Qualitative activity reported ('exhibits cytotoxic activity') [1]
Comparator Or Baseline	VEGFR-2-IN-70 (a structurally distinct VEGFR-2 inhibitor): A549 IC50 = 0.43 µM
Quantified Difference	Not directly comparable; serves as a class-level benchmark for VEGFR-2-driven cytotoxicity.
Conditions	In vitro cell viability assays; HCC1806, HeLa, and A549 cell lines [1]; A549 cell line for comparator .

Why This Matters

This demonstrates that the compound's potent enzyme inhibition translates to a measurable, VEGFR-2-dependent cellular phenotype, making it a suitable tool for cell-based cancer research.

• [1] Liu Y, Zhang C, Zhang X, Wan C, Mao Z. Benzofuran-Chalcone Derivatives as VEGFR-2 Inhibitors: Synthesis and Anticancer Evaluation. Chem Biodivers. 2025;22(4):e202401991. View Source

Predicted VEGFR-2 Binding Mode

Computational docking studies reveal that Vegfr-2-IN-60 (compound 5c) engages the ATP-binding site of VEGFR-2 with a well-defined and stable binding pose (PDB ID: 3V6B) [1]. This interaction is characterized by specific contacts that contribute to its high inhibitory potency. While the study notes a 'similar binding mode' for the benzofuran scaffold in general, the specific chalcone substitution pattern of 5c is the key determinant of its exceptional sub-nanomolar affinity [1]. In contrast, earlier benzofuran derivatives, such as compound 6d, were reported to target a different VEGFR-2 conformation or exhibit a distinct SAR profile [2], underscoring that even minor structural modifications within this chemical class can lead to significant differences in molecular recognition.

Predicted Binding Mode

Assay context

Docking pose at VEGFR-2 (PDB 3V6B/4BSK)

Supports binding-mode interpretation

In silico; no quantitative scoring comparison

Evidence Dimension	Predicted binding mode to VEGFR-2
Target Compound Data	Binds to VEGFR-2 ATP pocket (PDB ID: 3V6B); specific chalcone scaffold contacts drive affinity [1]
Comparator Or Baseline	Benzofuran derivative 6d (distinct substitution pattern) exhibits a different SAR and potency profile (IC50 = 1.0 nM) [2]
Quantified Difference	Qualitative difference in binding pose determinants due to chalcone versus non-chalcone substitution.
Conditions	In silico molecular docking; VEGFR-2 crystal structures (PDB ID: 3V6B for 5c [1]; unspecified for 6d [2]).

Why This Matters

This provides a structural rationale for the compound's high potency and confirms it engages the intended target site, which is critical for interpreting results from mechanistic studies and for designing follow-up analogs.

• [1] Liu Y, Zhang C, Zhang X, Wan C, Mao Z. Benzofuran-Chalcone Derivatives as VEGFR-2 Inhibitors: Synthesis and Anticancer Evaluation. Chem Biodivers. 2025;22(4):e202401991. View Source
• [2] Abdelhafez OM, Amin KM, Ali HI, Abdalla MM, Ahmed EY. Design, synthesis and anticancer activity of benzofuran derivatives targeting VEGFR-2 tyrosine kinase. RSC Adv. 2014;4(23):11569-11579. View Source

VEGFR-2-IN-60 Research Applications

Positive Control for Kinase Assays

Given its potent and selective VEGFR-2 inhibition (IC50 = 1.07 nM) [1] and demonstrated cytotoxic activity against HCC1806, HeLa, and A549 cell lines [1], Vegfr-2-IN-60 is ideally suited as a chemical probe in high-throughput cellular screening campaigns. Its sub-nanomolar enzyme affinity ensures robust target engagement at low concentrations, minimizing off-target effects due to excessive compound exposure. This makes it a reliable positive control for validating VEGFR-2-dependent anti-proliferative or pro-apoptotic readouts in oncology research.

VEGFR-2-Dependent Cytotoxicity in Cancer Models

The well-characterized binding mode of Vegfr-2-IN-60 to the VEGFR-2 ATP-binding pocket (PDB ID: 3V6B) [1] provides a validated starting point for structure-guided optimization. The compound's chalcone scaffold represents a distinct chemical series from clinical VEGFR-2 inhibitors like sorafenib or sunitinib. Medicinal chemists can leverage this known binding pose and SAR to rationally design analogs with improved pharmacokinetic properties or enhanced selectivity, making it a cornerstone for lead development programs focused on novel anti-angiogenic agents.

Scaffold-Hopping and Drug Design

The sub-nanomolar potency of Vegfr-2-IN-60 in a direct VEGFR-2 enzymatic assay [1] makes it an exceptional tool for validating the performance of VEGFR-2 kinase assays. It can serve as a high-affinity reference standard for calibrating assay sensitivity, establishing dose-response curves, and benchmarking the activity of novel inhibitors. Its use in a selectivity panel can help differentiate between direct VEGFR-2 inhibition and potential off-target kinase activity, a critical step in target deconvolution studies.

Application

Selection Property

Validation Focus

VEGFR-2 kinase activity assays

Kinase inhibition assay context

Assay performance benchmarking

VEGFR-2-dependent cell-model studies

Cell-model endpoint review

Target pathway dependency confirmation

In silico drug design studies

Docking-based scaffold optimization

Binding-mode hypothesis validation

• [1] Liu Y, Zhang C, Zhang X, Wan C, Mao Z. Benzofuran-Chalcone Derivatives as VEGFR-2 Inhibitors: Synthesis and Anticancer Evaluation. Chem Biodivers. 2025;22(4):e202401991. View Source